Cas no 2680731-40-0 (benzyl N-(2,4-dibromo-6-nitrophenyl)carbamate)

• Product Name: benzyl N-(2,4-dibromo-6-nitrophenyl)carbamate
• CAS No: 2680731-40-0
• MF: C₁₄H₁₀Br₂N₂O₄
• MW: 430.048202037811
• CID: 5624806
• PubChem ID: 165934178
• Update Time: 2023-09-08

benzyl N-(2,4-dibromo-6-nitrophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(2,4-dibromo-6-nitrophenyl)carbamate
• 2680731-40-0
• EN300-28304136

• Inchi： 1S/C14H10Br2N2O4/c15-10-6-11(16)13(12(7-10)18(20)21)17-14(19)22-8-9-4-2-1-3-5-9/h1-7H,8H2,(H,17,19)
• InChI Key： DWLDMHXTZPVATQ-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1NC(=O)OCC1C=CC=CC=1)[N+](=O)[O-])Br

Computed Properties

• Exact Mass: 429.89868g/mol
• Monoisotopic Mass: 427.90073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 84.2Ų